Cas no 2516-05-4 (Methylene Violet (Bernthsen))

Methylene Violet (Bernthsen) structure

Methylene Violet (Bernthsen) structure

Product Name:Methylene Violet (Bernthsen)

CAS No:2516-05-4

Molecular Formula:C₁₄H₁₂N₂OS

Molecular Weight:256.32288

MDL:MFCD00005064

CID:84370

PubChem ID:24852949

Methylene Violet (Bernthsen) Properties

Names and Identifiers

- Methylene Violet (Bernthsen)
- C.I. 52041
- Methylene Violet
- 7-dimethylamino-phenothiazin-3-one
- Bernthsen's methylene violet
- Dimethylthionoline
- Methylene violet Bernthsen
- Methylene Violet, Bernthsen, certified, pure
- Methylene Violet, pure, Bernthsen, certified
- Methylene Violet,Bernthsen,certified
- Methylene VioletpureBernthsencertified
- Methylene violet (biological stain)
- MLS003106970
- 3H-Phenothiazin-3-one, 7-(dimethylamino)-
- BDBM81275
- cid_73024
- Methylene Violet (Bernthsen), certified by the Biological Stain Commission, Dye content >=65 %
- 7-(dimethylamino)phenothiazin-3-one
- CHEMBL1713097
- SMR001490544
- DTXSID9062481
- EINECS 219-733-4
- Y3G6PD8NRB
- 7-dimethylaminophenothiazin-3-one
- CI 52041
- AKOS024282915
- UNII-Y3G6PD8NRB
- 2516-05-4
- NSC 187694
- 7-(dimethylamino)-3-phenothiazinone
- ALJHHTHBYJROOG-UHFFFAOYSA-N
- SCHEMBL18913618
- Q27294218
- SCHEMBL343918
- MFCD00005064
- NS00045270
- Methylenviolett
- J-015843
- NSC187694
- 7-(Dimethylamino)-3H-phenothiazin-3-one
- NSC-187694
- DTXCID1037228
- +Expand
- MDL： MFCD00005064
- InChIKey： ALJHHTHBYJROOG-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H12N2OS/c1-16(2)9-3-5-11-13(7-9)18-14-8-10(17)4-6-12(14)15-11/h3-8H,1-2H3
- SMILES： CN(C1C=CC2N=C3C=CC(=O)C=C3SC=2C=1)C

Computed Properties

Exact Mass: 256.06700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 256.067
Heavy Atom Count: 18
Complexity: 464
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Surface Charge: 0
Topological Polar Surface Area: 32.7

Experimental Properties

LogP: 2.82730
PSA: 61.44000
Refractive Index: 1.678
Boiling Point: 429.6±45.0 °C at 760 mmHg
Melting Point: 216 °C (dec.) (lit.)
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 213.6±28.7 °C
Solubility: Insoluble in water, soluble in ethanol
Color/Form: Dark green powder
Solubility: Not determined
λmax: 580 nm
Density: 1.3±0.1 g/cm3

Methylene Violet (Bernthsen) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Ambeed	A336726-1g	7-(Dimethylamino)-3H-phenothiazin-3-one	2516-05-4	98+%	1g	$157.0	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01735-10g	Methylene Violet (Dye content ≥ 65 %)	2516-05-4	-	10g	¥7128.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-203745-1 g	Methylene Violet,	2516-05-4		1g	￥903.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	216313-1G	Methylene Violet (Bernthsen)	2516-05-4	Dye content 65 %	1g	¥1326	2023-10-26

Methylene Violet (Bernthsen) Related Literature

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Shahbaz Ali Mallah,Huma Shaikh,Najma Memon,Sehrish Qazi RSC Adv. 2023 13 21926
2. Photocatalytic and antibacterial activity of graphene oxide/cellulose-doped TiO2 quantum dots: in silico molecular docking studies

Muhammad Ikram,Fahad Rasheed,Ali Haider,Sadia Naz,Anwar Ul-Hamid,Anum Shahzadi,Junaid Haider,Iram Shahzadi,Shaukat Hayat,Salamat Ali Nanoscale Adv. 2022 4 3764
3. Syntheses, structural diversity and photocatalytic properties of various Co(ii) coordination polymers based on a “V”-shaped 1,3-di(4′-carboxyl-phenyl)benzene acid and different imidazole bridging ligands

Xiang-min Meng,Chuan-bin Fan,Cai-feng Bi,Zi-ao Zong,Xia Zhang,Yu-hua Fan CrystEngComm 2016 18 2901
4. Graphene quantum dots in photodynamic therapy

Jiayi Chen,Wentian Wu,Fangwei Zhang,Jiali Zhang,Hui Liu,Jing Zheng,Shouwu Guo,Jingyan Zhang Nanoscale Adv. 2020 2 4961
5. Size-exclusive and coordination-induced selective dye adsorption in a nanotubular metal–organic framework

Yi Han,Shunan Sheng,Fan Yang,Yabo Xie,Minjian Zhao,Jian-Rong Li J. Mater. Chem. A 2015 3 12804
6. Phenothiazine antioxidants increase mitochondrial biogenesis and frataxin levels in Friedreich's ataxia cells

Omar M. Khdour,Indrajit Bandyopadhyay,Nishant P. Visavadiya,Sandipan Roy Chowdhury,Sidney M. Hecht Med. Chem. Commun. 2018 9 1491
7. Quantitative determination of methylene blue in environmental samples by solid-phase extraction and ultra-performance liquid chromatography-tandem mass spectrometry: a green approach

Mohammad Rizwan Khan,Moonis Ali Khan,Zeid Abdullah Alothman,Ibrahim Hotan Alsohaimi,Mu Naushad,Nora H. Al-Shaalan RSC Adv. 2014 4 34037
8. Comparison of the photophysical properties of three phenothiazine derivatives: transient detection and singlet oxygen production

Filippo Ronzani,Aurélien Trivella,Emmanuel Arzoumanian,Sylvie Blanc,Mohamed Sarakha,Claire Richard,Esther Oliveros,Sylvie Lacombe Photochem. Photobiol. Sci. 2013 12 2160
9. Phenothiazine antioxidants increase mitochondrial biogenesis and frataxin levels in Friedreich's ataxia cells

Omar M. Khdour,Indrajit Bandyopadhyay,Nishant P. Visavadiya,Sandipan Roy Chowdhury,Sidney M. Hecht Med. Chem. Commun. 2018 9 1491
10. Methylene violet 3RAX-conjugated porphyrin for photodynamic therapy: synthesis, DNA photocleavage, and cell study

Si Yao,Yunman Zheng,Lijun Jiang,Chen Xie,Fengshou Wu,Chi Huang,Xiong Zhang,Ka-Leung Wong,Zaoying Li,Kai Wang RSC Adv. 2018 8 4472

2516-05-4 (Methylene Violet (Bernthsen)) Related Products

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